Cas no 57067-07-9 (2-methylthiolane-3-thiol)

• Product name: 2-methylthiolane-3-thiol
• CAS No: 57067-07-9
• MF: C₅H₁₀S₂
• MW: 134.262898921967
• CID: 4043142
• PubChem ID: 524170

2-methylthiolane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenethiol, tetrahydro-2-methyl-
• Pentitol, 1,2,4,5-tetradeoxy-1,4-epithio-3-thio-
• 2-methylthiolane-3-thiol
• SCHEMBL11050533
• DPEXPKGKIRGPKJ-UHFFFAOYSA-N
• DTXSID401250507
• 1,2,4,5-Tetradeoxy-1,4-epithio-3-thiopentitol
• 57067-07-9
• 3-Mercapto-2-methyltetrahydrothiophene
• 2-methyl-tetrahydrothiophen-3-thiol
• CHEBI:173548
• Tetrahydro-2-methyl-3-thiophenethiol
• 2-Methylthiolan-3-thiol
• EN300-1288191

• Inchi： InChI=1S/C5H10S2/c1-4-5(6)2-3-7-4/h4-6H,2-3H2,1H3
• InChI Key： DPEXPKGKIRGPKJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 134.02239267g/mol
• Monoisotopic Mass: 134.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2-methylthiolane-3-thiol

Comprehensive Guide to 2-Methylthiolane-3-thiol (CAS No. 57067-07-9): Properties, Applications, and Industry Insights

2-Methylthiolane-3-thiol (CAS No. 57067-07-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in the fragrance and flavor industry due to its unique organoleptic properties. This compound, often referred to by its systematic name or CAS number, is a key ingredient in creating meaty, savory, and roasted flavor profiles. Its molecular structure, featuring a thiolane ring with methyl and thiol substituents, contributes to its potent aroma characteristics, making it invaluable for food flavorings and perfumery applications.

In recent years, the demand for natural-like flavor compounds has surged, driven by consumer preferences for clean-label products. 2-Methylthiolane-3-thiol aligns with this trend, as it can be synthesized to mimic natural flavors found in cooked meats, coffee, and even certain vegetables. This versatility has made it a hot topic in food science research, particularly in plant-based meat alternatives, where achieving authentic umami notes is critical. Searches for "vegan meat flavor enhancers" and "synthetic thiols in food" have spiked, reflecting industry interest.

From a chemical perspective, 57067-07-9 exhibits notable stability under moderate pH and temperature conditions, which is essential for its use in processed foods. Its low odor threshold (often in the parts-per-billion range) means even trace amounts can significantly impact sensory profiles. This property is frequently discussed in forums focusing on flavor chemistry or olfactory science, with questions like "how do thiols enhance flavor perception?" trending among researchers.

The synthesis of 2-methylthiolane-3-thiol typically involves multi-step organic reactions, including cyclization and thiolation processes. Advanced techniques like green chemistry approaches are being explored to improve yield and sustainability—a response to growing searches for "eco-friendly flavor synthesis". Analytical methods such as GC-MS and NMR are standard for purity verification, ensuring compliance with food-grade standards like those set by the FDA and EFSA.

Beyond flavors, this compound finds niche applications in functional fragrances, where its sulfur notes blend well with fruity or woody accords. Perfumers value its ability to impart depth and complexity to compositions, especially in masculine or gourmand scents. Online queries such as "sulfur compounds in premium perfumery" highlight this emerging interest. However, formulation requires expertise due to its potency—overuse can lead to off-notes, a common challenge addressed in flavorist training programs.

Regulatory status varies by region, but 57067-07-9 is generally recognized as safe when used within specified limits. Documentation from FEMA (Flavor and Extract Manufacturers Association) and JECFA provides guidance for industrial use. Recent discussions in food safety circles emphasize the need for precise dosing, particularly in products marketed to children or sensitive populations—a concern mirrored in search terms like "flavor additive safety regulations".

Innovations in delivery systems, such as microencapsulation, have extended the utility of 2-methylthiolane-3-thiol in heat-processed foods where volatility might otherwise cause aroma loss. This aligns with patent trends showing increased activity around controlled-release flavor technologies. Meanwhile, academic studies investigate its potential synergistic effects with other Maillard reaction products—an area generating queries like "how to boost meaty flavors without salt" from health-conscious manufacturers.

For procurement specialists, understanding global supply chains for this ingredient is crucial. While China and Europe dominate production, recent trade dynamics have prompted searches for "alternative thiol suppliers" and "CAS 57067-07-9 technical specifications". Storage recommendations typically include inert atmospheres and cool conditions to prevent oxidation, a detail frequently requested in MSDS documentation downloads.

Looking ahead, research into biocatalytic production methods may revolutionize how 2-methylthiolane-3-thiol is manufactured, addressing both cost and environmental concerns. The compound's role in cultured meat flavor development also presents exciting opportunities, as evidenced by rising searches for "cell-based meat seasoning solutions". As consumer palates evolve and regulatory landscapes shift, this versatile molecule will undoubtedly remain at the forefront of flavor innovation discussions.